Cas no 1604-42-8 (9,10-Anthracenedione,1,6-dinitro-)
1604-42-8 structure
Product Name:9,10-Anthracenedione,1,6-dinitro-
CAS No:1604-42-8
MF:C14H6N2O6
MW:298.207243442535
CID:208477
PubChem ID:74146
Update Time:2025-04-19
9,10-Anthracenedione,1,6-dinitro- Chemical and Physical Properties
Names and Identifiers
-
- 9,10-Anthracenedione,1,6-dinitro-
- 1,6-dinitroanthracene-9,10-dione
- 1,6-dinitroanthraquinone
- EINECS 216-512-4
- NS00025225
- DTXSID00166877
- UQKJUEALIQRECQ-UHFFFAOYSA-N
- 1,6-Dinitroanthrachinon
- SCHEMBL10948128
- 1604-42-8
- 1,6-dinitro-anthraquinone
-
- Inchi: 1S/C14H6N2O6/c17-13-9-2-1-3-11(16(21)22)12(9)14(18)8-5-4-7(15(19)20)6-10(8)13/h1-6H
- InChI Key: UQKJUEALIQRECQ-UHFFFAOYSA-N
- SMILES: O=C1C2C=CC(=CC=2C(C2C=CC=C(C=21)[N+](=O)[O-])=O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 298.02258
- Monoisotopic Mass: 298.023
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 0
- Complexity: 536
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 126A^2
- XLogP3: 2.5
Experimental Properties
- Density: 1.631
- Boiling Point: 563.4°Cat760mmHg
- Flash Point: 294°C
- Refractive Index: 1.714
- PSA: 120.42
9,10-Anthracenedione,1,6-dinitro- Related Literature
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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